Cas no 90919-42-9 (Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester)

• Product Name: Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester
• CAS No: 90919-42-9
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5262032
• Update Time: 2025-06-08

Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester

• Inchi： 1S/C10H11ClO3/c1-7-3-4-8(11)5-9(7)14-6-10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： LPMCIMPPZVHJSX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC(Cl)=CC=C1C

Computed Properties

• Exact Mass: 214.04
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5A^2

Additional information on Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester

Research Briefing on Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester (CAS: 90919-42-9)

Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester (CAS: 90919-42-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its chloro and methylphenoxy substituents, has been the subject of recent studies due to its potential applications in drug development and agrochemical formulations. The compound's unique structural features make it a promising candidate for further investigation in medicinal chemistry and related disciplines.

Recent studies have focused on the synthesis and characterization of Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester, with particular attention to its physicochemical properties and biological activity. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to elucidate its molecular structure and purity. These efforts are crucial for ensuring the compound's suitability for subsequent pharmacological evaluations.

In the context of biological activity, preliminary investigations suggest that Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester may exhibit interesting properties as a potential intermediate in the synthesis of bioactive molecules. Some studies have explored its role as a precursor in the development of novel anti-inflammatory agents, leveraging its phenoxyacetic acid moiety. The chloro substituent at the 5-position of the aromatic ring appears to contribute to the compound's stability and potential interactions with biological targets.

The metabolic fate and pharmacokinetic properties of Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester have also been investigated in recent research. In vitro studies using hepatic microsomes have provided insights into its metabolic stability and potential transformation pathways. These findings are particularly relevant for assessing the compound's drug-likeness and guiding future structural modifications to optimize its pharmacological profile.

From a safety perspective, toxicological assessments of Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester have been conducted to evaluate its potential risks in pharmaceutical and industrial applications. Acute toxicity studies in animal models have provided preliminary data on its safety margins, while genotoxicity assays have investigated its potential to cause DNA damage. These studies are essential for establishing appropriate handling procedures and safety protocols for researchers working with this compound.

Looking ahead, several research groups are exploring the potential of Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester as a building block for more complex molecular architectures. Its structural features make it an attractive candidate for further derivatization, particularly in the development of targeted therapeutics. Future research directions may include computational modeling of its interactions with biological targets, as well as more extensive structure-activity relationship studies to optimize its pharmacological properties.

In conclusion, Acetic acid, 2-(5-chloro-2-methylphenoxy)-, methyl ester (CAS: 90919-42-9) represents an interesting chemical entity with potential applications in pharmaceutical research and development. While current studies have provided valuable insights into its properties and potential uses, further investigation is warranted to fully explore its therapeutic potential and establish its role in medicinal chemistry. Continued research on this compound may yield novel insights that could contribute to the development of new bioactive molecules with improved efficacy and safety profiles.